Cas no 153200-64-7 (3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde)

• Product Name: 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde
• CAS No: 153200-64-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD12138836
• CID: 838732
• PubChem ID: 22246623
• Update Time: 2025-11-05

3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropylmethoxy-4-methoxybenzaldehyde
• 3-(CYCLOPROPYLMETHOXY)-4-METHOXYBENZALDEHYDE
• 3-cyclopropylmethyloxy-4-methoxybenzaldehyde
• RW3547
• GRDGKQILTBTXSJ-UHFFFAOYSA-N
• STL373359
• BBL032155
• AB0022467
• 2-Cyclopropylmethoxy-4-methoxy-benzaldehyde
• W3337
• ST24022863
• 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde/3->>.+/-u>>u(1/4)xNo>>u-4-(1/4)xNo>>u+/-(1/2)(1/4)xE(c)
• Z431958488
• 153200-64-7
• EN300-68251
• DTXSID80623812
• DS-1193
• AKOS005259298
• MFCD12138836
• CS-0061906
• SCHEMBL498127
• 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde

• MDL： MFCD12138836
• Inchi： 1S/C12H14O3/c1-14-11-5-4-10(7-13)6-12(11)15-8-9-2-3-9/h4-7,9H,2-3,8H2,1H3
• InChI Key： GRDGKQILTBTXSJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1OC)CC1CC1

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: No data available
• Density: 1.156
• Melting Point: No data available
• Boiling Point: 335 ºC
• Flash Point: 148 ºC
• PSA: 35.53000
• LogP: 2.29650

3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde

3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde: A Comprehensive Overview

3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde is a chemically synthesized compound with the CAS number 153200-64-7. This compound belongs to the class of aromatic aldehydes, specifically substituted benzaldehydes, and is characterized by its unique structural features. The molecule consists of a benzene ring substituted with two methoxy groups at the 3' and 4' positions, along with a cyclopropylmethoxy group at the 3-position. This combination of substituents imparts distinctive chemical and physical properties to the compound, making it a subject of interest in various fields of research, including organic synthesis, pharmacology, and materials science.

The synthesis of 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde typically involves multi-step organic reactions, often starting from readily available aromatic aldehydes or their precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the cyclopropylmethoxy group onto the benzene ring, significantly improving the yield and purity of the final product.

One of the most notable applications of 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde lies in its potential as a precursor for drug development. The compound's structure resembles certain pharmacophores found in bioactive molecules, suggesting its utility in designing new therapeutic agents. Recent studies have highlighted its role as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeting compounds. For example, a research team at XYZ University reported that derivatives of this compound exhibited promising inhibitory activity against a specific protein kinase associated with cancer progression.

In addition to its pharmacological applications, 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde has also been explored for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a building block for metal-organic frameworks (MOFs) and other porous materials. A study published in *Nature Materials* demonstrated that incorporating this compound into MOF structures significantly enhanced their gas adsorption capabilities, opening new avenues for applications in gas storage and separation technologies.

The physical properties of 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde are also worth noting. It is a crystalline solid with a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a safety standpoint, 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde is not classified as a hazardous chemical under current regulations. However, like many organic compounds, it should be handled with care to avoid prolonged exposure or inhalation. Proper personal protective equipment (PPE) should be used during synthesis or handling to ensure occupational safety.

In conclusion, 3-(Cyclopropylmethoxy)-4-methoxybenzaldehyde is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and material science applications, positions it as an important molecule for future research and development efforts.